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Compound of Interest

Compound Name: CP 375

Cat. No.: B15545673

The designation "CP 375" does not correspond to a clearly defined, publicly documented
chemical entity. Extensive investigation into scientific and commercial databases reveals that
"CP 375" is not a standard, widely recognized name for a specific molecule. This guide
addresses the most plausible interpretations of this term, primarily focusing on its potential
identity as a developmental code for an iron chelating agent, while also exploring other, less
probable contexts. This analysis is intended for researchers, scientists, and drug development
professionals who may encounter such ambiguous designations in their work.

Quantitative Data Summary

Due to the lack of a definitive molecular structure for a compound consistently identified as "CP
375," a table of quantitative data such as molecular weight and formula cannot be provided.
The term has been associated with multiple products and contexts, none of which definitively
represent a single, small molecule therapeutic.

Potential Interpretations of "CP 375"

1. Developmental Drug Code: An Iron Chelator

The most substantive, albeit limited, information suggests that "CP-375" may be an internal
development code for an iron chelating agent. One source indicates that a compound with this
designation was initially under development by Apotex Inc. Iron chelators are therapeutic
compounds that bind to excess iron in the body, forming a complex that can then be excreted.
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They are crucial in the management of iron overload disorders, which can result from genetic
conditions or from repeated blood transfusions.

Experimental Protocols:

Without a specific molecule, detailed experimental protocols for "CP 375" cannot be provided.
However, a general workflow for the preclinical evaluation of a novel iron chelator is outlined
below.

Preclinical Evaluation of an Iron Chelator
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Figure 1. A generalized workflow for the preclinical development of a novel iron chelating agent.
Signaling Pathways in Iron Homeostasis:

Iron homeostasis is a tightly regulated process. The master regulator of systemic iron balance
is the peptide hormone hepcidin, which is primarily produced by the liver. Hepcidin controls the
flow of iron into the plasma by binding to the iron exporter ferroportin, inducing its
internalization and degradation. In iron overload conditions, hepcidin expression is expected to
be high, but in many iron overload diseases, its production is inappropriately low. The signaling
pathways that regulate hepcidin are complex and involve multiple proteins, including HFE,
transferrin receptor 2 (TfR2), hemojuvelin (HJV), and the bone morphogenetic protein
(BMP)/SMAD signaling pathway.
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Figure 2. A simplified diagram of the major signaling pathway regulating hepcidin expression in
response to high iron levels.

2. Commercial Product Designations

The term "CP 375" has also been identified in the context of commercial products that are not
small molecule drugs:

e XT® POLYMER 375: This is an acrylic-based copolymer compound used in medical devices
and packaging. As a polymer, it does not have a single molecular weight or formula but
rather a range of molecular weights.

o« EPO-TEK® 375: This is a two-component, high-temperature epoxy used in various industrial
applications. It is a mixture of chemical compounds.

3. Other Contexts

In some instances, "375" appears as a dosage strength (e.g., Carbocisteine 375mg capsules)
or as a parameter in experimental settings (e.g., excitation at a wavelength of 375 nm). In
these cases, "375" is a numerical value and not part of a compound's name.

Conclusion

The inquiry for a technical guide on "CP 375" highlights a common challenge in scientific and
drug development research: the use of non-standardized or internal codes for chemical
compounds. Without a definitive identification of "CP 375" as a specific molecule, a detailed
technical whitepaper with its molecular weight, formula, and specific experimental data is not
feasible. The most plausible interpretation points to a developmental iron chelator, and this
guide provides a general overview of the relevant scientific context for such a compound.
Researchers encountering the term "CP 375" are advised to seek further context-specific
information to determine its precise identity.

« To cite this document: BenchChem. [Unraveling "CP 375": An In-Depth Examination of an

Enigmatic Designation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545673#cp-375-molecular-weight-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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